5-Bromo-3-phenyl-1H-indazole
Overview
Description
5-Bromo-3-phenyl-1H-indazole is a heterocyclic compound with the molecular formula C9H6BrN. It is a member of the indazole family, which has been studied for its potential applications in various scientific fields, including organic synthesis, medicinal chemistry, and biochemistry. This compound has a unique structure, consisting of a five-membered ring with a bromine atom at the 5-position, and a phenyl group at the 3-position. This structure gives 5-bromo-3-phenyl-1H-indazole a wide range of properties and potential applications.
Scientific Research Applications
Antiproliferative Activity in Cancer Research
Indazole compounds, including derivatives like “5-Bromo-3-phenyl-1H-indazole”, have been observed to possess antiproliferative activity against various neoplastic cell lines. This suggests their potential use in cancer research, particularly in studying cell growth inhibition and cell cycle arrest in the G0–G1 phase .
Synthetic Approaches in Medicinal Chemistry
Recent synthetic strategies for indazoles are crucial for medicinal chemistry, as they provide a pathway to create various derivatives with potential therapeutic applications. “5-Bromo-3-phenyl-1H-indazole” could be synthesized using these modern techniques, which include transition metal-catalyzed reactions and solvent-free conditions .
Material Safety and Handling
As a chemical compound, “5-Bromo-3-phenyl-1H-indazole” has associated material safety data sheets (MSDS) that detail its handling, storage, and safety measures. This information is vital for researchers and chemists who work with this compound in a laboratory setting .
Drug Design and Development
The design and synthesis of novel derivatives of indazole, such as “5-Bromo-3-phenyl-1H-indazole”, play a significant role in the development of new drugs. These compounds are often screened for various biological activities, including antiproliferative or cytotoxic effects against human cancer cell lines, which is a step towards creating new cancer therapies .
Mechanism of Action
Target of Action
5-Bromo-3-phenyl-1H-indazole is a derivative of indazole, a heterocyclic compound that has been found to have a wide range of biological activities Indazole derivatives have been reported to interact with various cellular targets, including enzymes, receptors, and proteins involved in signal transduction .
Mode of Action
Indazole derivatives have been reported to inhibit cell growth, particularly in neoplastic cell lines . This suggests that 5-Bromo-3-phenyl-1H-indazole may interact with its targets to disrupt cell proliferation, although the specific mechanisms remain to be elucidated.
Biochemical Pathways
Indazole derivatives have been associated with a variety of biological activities, suggesting that they may impact multiple biochemical pathways
Result of Action
One study reported that an indazole derivative was able to inhibit cell growth with gi50 values in the 0041–336 μM range, being very effective against colon and melanoma cell lines
properties
IUPAC Name |
5-bromo-3-phenyl-1H-indazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrN2/c14-10-6-7-12-11(8-10)13(16-15-12)9-4-2-1-3-5-9/h1-8H,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXKKPVVOOWBLND-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NNC3=C2C=C(C=C3)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60347589 |
Source
|
| Record name | 5-Bromo-3-phenyl-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60347589 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-phenyl-1H-indazole | |
CAS RN |
57639-16-4 |
Source
|
| Record name | 5-Bromo-3-phenyl-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60347589 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
